Cas no 1805481-18-8 (4-(Difluoromethyl)-3-hydroxy-5-methoxy-2-nitropyridine)

• Product Name: 4-(Difluoromethyl)-3-hydroxy-5-methoxy-2-nitropyridine
• CAS No: 1805481-18-8
• MF: C₇H₆F₂N₂O₄
• MW: 220.130348682404
• CID: 4887941
• Update Time: 2025-05-26

4-(Difluoromethyl)-3-hydroxy-5-methoxy-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-hydroxy-5-methoxy-2-nitropyridine

• Inchi： 1S/C7H6F2N2O4/c1-15-3-2-10-7(11(13)14)5(12)4(3)6(8)9/h2,6,12H,1H3
• InChI Key： KFXXMNGMDQHMJW-UHFFFAOYSA-N
• SMILES： FC(C1=C(C([N+](=O)[O-])=NC=C1OC)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 1.8
• Topological Polar Surface Area: 88.2

Additional information on 4-(Difluoromethyl)-3-hydroxy-5-methoxy-2-nitropyridine

4-(Difluoromethyl)-3-hydroxy-5-methoxy-2-nitropyridine: A Comprehensive Overview

The compound with CAS No. 1805481-18-8, known as 4-(Difluoromethyl)-3-hydroxy-5-methoxy-2-nitropyridine, is a highly specialized organic molecule that has garnered significant attention in the fields of chemistry and materials science. This compound is notable for its unique structural features, which include a pyridine ring substituted with a difluoromethyl group, a hydroxyl group, a methoxy group, and a nitro group. These substituents not only contribute to the compound's chemical stability but also impart it with versatile functional properties that make it suitable for various applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 4-(Difluoromethyl)-3-hydroxy-5-methoxy-2-nitropyridine, allowing researchers to explore its potential in diverse contexts. The molecule's structure is particularly interesting due to the presence of multiple electron-withdrawing groups, which can influence its electronic properties and reactivity. For instance, the nitro group at the 2-position is known to significantly enhance the compound's oxidizing capabilities, while the hydroxyl and methoxy groups at positions 3 and 5, respectively, contribute to hydrogen bonding and steric effects.

One of the most promising applications of 4-(Difluoromethyl)-3-hydroxy-5-methoxy-2-nitropyridine lies in its potential as a precursor for advanced materials. Researchers have demonstrated that this compound can serve as a building block for constructing heterocyclic compounds with tailored electronic properties. For example, its ability to undergo various substitution reactions makes it a valuable intermediate in the synthesis of pharmaceutical agents and agrochemicals.

In addition to its synthetic applications, 4-(Difluoromethyl)-3-hydroxy-5-methoxy-2-nitropyridine has shown potential in catalysis. The presence of fluorine atoms in the difluoromethyl group introduces unique electronic effects that can enhance the catalytic activity of metal complexes. Recent studies have explored its use as a ligand in transition metal-catalyzed reactions, where it has demonstrated improved selectivity and efficiency compared to traditional ligands.

The compound's stability under various reaction conditions is another area of interest. Its ability to withstand harsh chemical environments without degradation makes it an attractive candidate for industrial processes requiring robust intermediates. Furthermore, the compound's solubility properties have been optimized through careful synthesis, enabling its use in both aqueous and organic solvents.

From an environmental perspective, 4-(Difluoromethyl)-3-hydroxy-5-methoxy-2-nitropyridine has been evaluated for its biodegradability and eco-friendly characteristics. Preliminary studies suggest that it exhibits moderate biodegradation rates under aerobic conditions, making it a more sustainable option compared to some conventional chemicals.

In conclusion, 4-(Difluoromethyl)-3-hydroxy-5-methoxy-2-nitropyridine (CAS No. 1805481-18-8) represents a cutting-edge molecule with multifaceted applications across various scientific disciplines. Its unique structure, combined with recent advancements in synthetic methods and application development, positions it as a key player in modern chemical research.